Cas no 2171804-76-3 (5-bromo-2-ethyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid)

• Product Name: 5-bromo-2-ethyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid
• CAS No: 2171804-76-3
• MF: C₁₀H₁₀BrN₃O₂
• MW: 284.10930109024
• CID: 5968413
• PubChem ID: 165777807
• Update Time: 2025-06-16

5-bromo-2-ethyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-ethyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid
• EN300-1449940
• 5-bromo-2-[ethyl(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid
• 2171804-76-3

• Inchi： 1S/C10H10BrN3O2/c1-3-5-14(4-2)10-12-6-7(11)8(13-10)9(15)16/h1,6H,4-5H2,2H3,(H,15,16)
• InChI Key： SLEWQXOIJZBSTH-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1C(=O)O)N(CC#C)CC

Computed Properties

• Exact Mass: 282.99564g/mol
• Monoisotopic Mass: 282.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.3Ų

Additional information on 5-bromo-2-ethyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid

Research Brief on 5-bromo-2-ethyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid (CAS: 2171804-76-3)

5-bromo-2-ethyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid (CAS: 2171804-76-3) is a novel pyrimidine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound is of particular interest due to its potential applications in drug discovery, specifically as a building block for the synthesis of kinase inhibitors and other biologically active molecules. Recent studies have explored its chemical properties, synthetic pathways, and biological activities, positioning it as a promising candidate for further development.

The synthesis of 5-bromo-2-ethyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid involves multi-step organic reactions, including bromination, amination, and carboxylation. The compound's structure features a bromine atom at the 5-position of the pyrimidine ring, which enhances its reactivity in cross-coupling reactions, making it a valuable intermediate for the construction of more complex molecules. The ethyl(prop-2-yn-1-yl)amino group at the 2-position and the carboxylic acid at the 4-position further contribute to its versatility in medicinal chemistry applications.

Recent research has focused on evaluating the biological activity of 5-bromo-2-ethyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid and its derivatives. Preliminary studies indicate that this compound exhibits moderate inhibitory activity against certain protein kinases, which are key targets in the treatment of cancers and inflammatory diseases. The presence of the bromine atom and the propynyl group has been shown to enhance binding affinity to kinase active sites, suggesting potential for optimization into more potent inhibitors.

In addition to its kinase inhibitory properties, 5-bromo-2-ethyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid has been investigated for its role in fragment-based drug design (FBDD). Its relatively small size and functional group diversity make it an attractive fragment for screening against various biological targets. Recent high-throughput screening campaigns have identified this compound as a hit for several disease-relevant targets, further underscoring its utility in early-stage drug discovery.

Despite its promising attributes, challenges remain in the development of 5-bromo-2-ethyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid as a drug candidate. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research aims to optimize these properties while retaining the compound's beneficial biological activities.

In conclusion, 5-bromo-2-ethyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid (CAS: 2171804-76-3) represents a valuable tool in medicinal chemistry, with potential applications in kinase inhibitor development and fragment-based drug discovery. Continued research into its synthesis, biological activity, and optimization will be crucial for unlocking its full therapeutic potential. This compound exemplifies the ongoing innovation in chemical biology, where small molecules are engineered to address unmet medical needs.